Cas no 874467-61-5 (N-(furan-2-yl)methyl-2-{1-(2-methylphenyl)-1H-1,2,3,4-tetrazol-5-ylsulfanyl}acetamide)

• Product Name: N-(furan-2-yl)methyl-2-{1-(2-methylphenyl)-1H-1,2,3,4-tetrazol-5-ylsulfanyl}acetamide
• CAS No: 874467-61-5
• MF: C₁₅H₁₅N₅O₂S
• MW: 329.376900911331
• CID: 5447043
• Update Time: 2025-05-21

N-(furan-2-yl)methyl-2-{1-(2-methylphenyl)-1H-1,2,3,4-tetrazol-5-ylsulfanyl}acetamide Chemical and Physical Properties

Names and Identifiers

• N-(furan-2-ylmethyl)-2-[1-(2-methylphenyl)tetrazol-5-yl]sulfanylacetamide
• N-(furan-2-yl)methyl-2-{1-(2-methylphenyl)-1H-1,2,3,4-tetrazol-5-ylsulfanyl}acetamide

• Inchi： 1S/C15H15N5O2S/c1-11-5-2-3-7-13(11)20-15(17-18-19-20)23-10-14(21)16-9-12-6-4-8-22-12/h2-8H,9-10H2,1H3,(H,16,21)
• InChI Key： LXZKMPGFZBHWKF-UHFFFAOYSA-N
• SMILES： C(NCC1=CC=CO1)(=O)CSC1N(C2=CC=CC=C2C)N=NN=1

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Tetrazoles Phenyltetrazoles and derivatives

Additional information on N-(furan-2-yl)methyl-2-{1-(2-methylphenyl)-1H-1,2,3,4-tetrazol-5-ylsulfanyl}acetamide

N-(furan-2-yl)methyl-2-{1-(2-methylphenyl)-1H-1,2,3,4-tetrazol-5-ylsulfanyl}acetamide (CAS 874467-61-5): A Comprehensive Overview

The compound N-(furan-2-yl)methyl-2-{1-(2-methylphenyl)-1H-1,2,3,4-tetrazol-5-ylsulfanyl}acetamide (CAS 874467-61-5) is a structurally unique molecule that has garnered significant attention in recent years due to its potential applications in medicinal chemistry and material science. This heterocyclic compound combines a furan ring, a tetrazole moiety, and an acetamide group, making it a versatile building block for various synthetic and biological applications.

One of the most searched questions regarding this compound is: "What are the applications of N-(furan-2-yl)methyl-2-{1-(2-methylphenyl)-1H-1,2,3,4-tetrazol-5-ylsulfanyl}acetamide?" Researchers have explored its potential as a precursor in the synthesis of novel pharmaceuticals, particularly in the development of anti-inflammatory and antimicrobial agents. The presence of both the furan and tetrazole rings in its structure contributes to its bioactivity, as these motifs are commonly found in drug molecules.

From a chemical perspective, CAS 874467-61-5 exhibits interesting properties due to its molecular architecture. The tetrazole ring is known for its high nitrogen content and metabolic stability, while the furan ring provides aromatic character and potential for further functionalization. These features make the compound valuable for researchers working on drug discovery and material design projects.

Recent trends in chemical research have shown increased interest in heterocyclic compounds like N-(furan-2-yl)methyl-2-{1-(2-methylphenyl)-1H-1,2,3,4-tetrazol-5-ylsulfanyl}acetamide. Many scientists are searching for information on "synthetic routes for CAS 874467-61-5" and "spectroscopic characterization of tetrazole-containing compounds", reflecting the growing importance of this chemical class in modern research.

The compound's stability and solubility characteristics make it particularly interesting for formulation scientists. Questions like "solubility profile of N-(furan-2-yl)methyl-2-{1-(2-methylphenyl)-1H-tetrazol-5-ylsulfanyl}acetamide" frequently appear in scientific literature searches, indicating its relevance in pharmaceutical development. Its moderate polarity allows for good solubility in common organic solvents while maintaining sufficient stability for storage and handling.

In the field of materials science, researchers have investigated CAS 874467-61-5 for potential applications in polymer modification and as a ligand in coordination chemistry. The compound's ability to coordinate with metal ions through its tetrazole nitrogen atoms and furan oxygen makes it a candidate for creating novel metal-organic frameworks (MOFs) with interesting properties.

Safety considerations for handling N-(furan-2-yl)methyl-2-{1-(2-methylphenyl)-1H-1,2,3,4-tetrazol-5-ylsulfanyl}acetamide follow standard laboratory protocols for organic compounds. While not classified as hazardous under normal conditions, proper personal protective equipment should be used when working with this chemical, as with any laboratory reagent.

The commercial availability of CAS 874467-61-5 has increased in recent years, with many chemical suppliers now offering this compound for research purposes. Procurement specialists often search for terms like "reliable suppliers of N-(furan-2-yl)methyl-2-{1-(2-methylphenyl)-1H-tetrazol-5-ylsulfanyl}acetamide" and "bulk pricing for CAS 874467-61-5", reflecting its growing market demand.

Analytical characterization of this compound typically involves techniques such as NMR spectroscopy, mass spectrometry, and HPLC purity analysis. These methods confirm the identity and quality of the material, which is crucial for research applications. The compound's distinctive spectral features, particularly in the aromatic region, make its characterization relatively straightforward for experienced chemists.

Future research directions for N-(furan-2-yl)methyl-2-{1-(2-methylphenyl)-1H-1,2,3,4-tetrazol-5-ylsulfanyl}acetamide may include exploration of its biological activity profile, derivatization studies to enhance specific properties, and investigation of its potential in catalysis. The compound's unique structure provides numerous opportunities for chemical modification, making it a valuable scaffold for medicinal chemistry programs.

For researchers considering working with CAS 874467-61-5, it's important to consult the latest scientific literature and safety data sheets. The compound's combination of furan and tetrazole functionalities offers exciting possibilities, but proper handling and characterization are essential for successful research outcomes.